
An In-depth Technical Guide to
Methyltriphenylphosphonium Chloride (CAS

1031-15-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyltriphenylphosphonium

chloride

Cat. No.: B089626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, applications, and

biological significance of methyltriphenylphosphonium chloride. The information is curated

to support research and development activities, with a focus on practical applications and

underlying scientific principles.

Physicochemical Properties
Methyltriphenylphosphonium chloride is a quaternary phosphonium salt that presents as a

white to off-white crystalline solid. It is a key reagent in various chemical transformations, most

notably the Wittig reaction. A summary of its key physicochemical properties is presented in the

tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 1031-15-8 [1]

Molecular Formula C₁₉H₁₈ClP [2][3]

Molecular Weight 312.77 g/mol [2][4][5]

Appearance
White to off-white crystalline

solid/powder
[5][6]

Melting Point 221 °C (decomposes) [4][5]

Solubility

Soluble in methanol and other

polar organic solvents like

acetone.

[2][6][7]

Stability

Stable, but hygroscopic.

Should be stored under an

inert atmosphere.

[8][9]

Table 2: Chemical and Safety Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.symbiosisonlinepublishing.com/pharmacy-pharmaceuticalsciences/pharmacy-pharmaceuticalsciences21.pdf
https://www.researchgate.net/figure/Principal-delocalized-lipophilic-cations-DLCs-and-their-mechanism-of-action-The-figure_fig2_346682514
https://libjournals.unca.edu/ncur/wp-content/uploads/2021/10/Riya-Patel.pdf
https://www.researchgate.net/figure/Principal-delocalized-lipophilic-cations-DLCs-and-their-mechanism-of-action-The-figure_fig2_346682514
https://juliethahn.com/JMH-Wittig.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7089417/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7089417/
https://www.benchchem.com/pdf/Synthesis_of_trans_Stilbene_via_Wittig_Reaction_An_Application_Note_and_Protocol.pdf
https://juliethahn.com/JMH-Wittig.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7089417/
https://www.researchgate.net/figure/Principal-delocalized-lipophilic-cations-DLCs-and-their-mechanism-of-action-The-figure_fig2_346682514
https://www.benchchem.com/pdf/Synthesis_of_trans_Stilbene_via_Wittig_Reaction_An_Application_Note_and_Protocol.pdf
https://pubmed.ncbi.nlm.nih.gov/25927600/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3255027/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2928140/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)
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(c2ccccc2)c3ccccc3.[Cl-]
[4][6]

Hazard Statements

H301 (Toxic if swallowed),

H312 (Harmful in contact with

skin), H315 (Causes skin

irritation), H318 (Causes

serious eye damage), H411

(Toxic to aquatic life with long

lasting effects)

[3][4]

Precautionary Statements

P264, P273, P280, P301 +

P310, P302 + P352 + P312,

P305 + P351 + P338

[4][10]

Incompatible Materials Strong oxidizing agents. [2][8]

Core Applications and Experimental Protocols
Methyltriphenylphosphonium chloride is a versatile reagent with applications in several key

areas of organic synthesis and catalysis.

The Wittig Reaction: A Cornerstone of Alkene Synthesis
The most prominent application of methyltriphenylphosphonium chloride is as a precursor

to the methylenetriphenylphosphorane ylide in the Wittig reaction. This reaction is a powerful

method for the synthesis of alkenes from aldehydes and ketones.

This protocol is a general procedure for the synthesis of a terminal alkene from an aldehyde

using methyltriphenylphosphonium chloride.

Materials:

Methyltriphenylphosphonium chloride
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A strong base (e.g., n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide

(t-BuOK))

Anhydrous tetrahydrofuran (THF)

Aldehyde

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

Procedure:

Ylide Formation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere

(e.g., argon or nitrogen), suspend methyltriphenylphosphonium chloride (1.1 equivalents)

in anhydrous THF. Cool the suspension to 0 °C using an ice bath. To this stirred suspension,

slowly add a solution of a strong base (1.05 equivalents). Allow the mixture to warm to room

temperature and stir for 1-2 hours. The formation of the ylide is often indicated by a distinct

color change, typically to yellow or orange.[6]

Reaction with Aldehyde: In a separate flask, dissolve the aldehyde (1.0 equivalent) in a

minimal amount of anhydrous THF under an inert atmosphere. Slowly add the aldehyde

solution to the freshly prepared ylide solution at 0 °C.

Reaction Monitoring and Work-up: Allow the reaction to proceed at room temperature,

monitoring its progress by thin-layer chromatography (TLC). Upon completion, quench the

reaction by the slow addition of a saturated aqueous solution of ammonium chloride.[6]

Extraction and Purification: Transfer the mixture to a separatory funnel and extract the

product into an organic solvent such as diethyl ether or ethyl acetate. Combine the organic

layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and concentrate

the organic phase under reduced pressure. The major byproduct, triphenylphosphine oxide,

can often be removed by precipitation from a nonpolar solvent or by column chromatography

on silica gel to yield the pure alkene.[6]
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Workflow for the Wittig reaction.

Phase-Transfer Catalysis
Methyltriphenylphosphonium chloride can function as a phase-transfer catalyst (PTC),

facilitating reactions between reactants in immiscible phases (e.g., an aqueous and an organic

phase). As a PTC, it transports anions from the aqueous phase to the organic phase, where

they are more reactive.

This protocol illustrates the use of a phosphonium salt as a phase-transfer catalyst for the O-

alkylation of a phenol.

Materials:

Phenol

Alkyl halide

Aqueous sodium hydroxide (NaOH) solution (e.g., 50%)

Methyltriphenylphosphonium chloride (catalytic amount)
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Organic solvent (e.g., dichloromethane, toluene)

Deionized water

Brine

Anhydrous sodium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a condenser and a magnetic stirrer,

dissolve the phenol and a catalytic amount of methyltriphenylphosphonium chloride in

the organic solvent.

Addition of Base and Alkyl Halide: Vigorously stir the mixture while adding the aqueous

sodium hydroxide solution, followed by the dropwise addition of the alkyl halide.

Reaction: Heat the biphasic mixture with vigorous stirring. The reaction progress can be

monitored by TLC or GC.

Work-up and Purification: After the reaction is complete, cool the mixture to room

temperature and transfer it to a separatory funnel. Separate the layers and wash the organic

phase with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter,

and remove the solvent under reduced pressure. The crude product can be purified by

distillation or column chromatography.
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General mechanism of phase-transfer catalysis.

Ring-Opening of Epoxides
Methyltriphenylphosphonium chloride can catalyze the ring-opening of epoxides with

various nucleophiles, such as amines or alcohols. This reaction is valuable for the synthesis of

β-substituted alcohols.

This protocol provides a general method for the aminolysis of epoxides catalyzed by a

phosphonium salt.

Materials:

Epoxide
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Amine

Methyltriphenylphosphonium chloride (catalytic amount)

Solvent (optional, can be run neat)

Procedure:

Reaction Setup: In a reaction vessel, mix the epoxide, the amine, and a catalytic amount of

methyltriphenylphosphonium chloride.

Reaction: Stir the mixture at room temperature or with gentle heating. The reaction progress

can be monitored by TLC or GC.

Work-up and Purification: Once the reaction is complete, the product can be purified directly

by distillation or column chromatography. If a solvent was used, it should be removed under

reduced pressure prior to purification.

Biological Significance: A Focus on Drug
Development
The triphenylphosphonium cation, the core of methyltriphenylphosphonium chloride, has

garnered significant interest in drug development due to its ability to target mitochondria.

Mitochondrial Targeting and Antineoplastic Activity
Mitochondria in cancer cells typically exhibit a significantly higher membrane potential

compared to normal cells. Delocalized lipophilic cations (DLCs), such as the

triphenylphosphonium cation, are able to pass through cellular and mitochondrial membranes

and accumulate within the mitochondria, driven by this membrane potential.[9][11] This

selective accumulation in cancer cell mitochondria leads to several cytotoxic effects.

The high concentration of these cations within the mitochondria can disrupt the mitochondrial

membrane integrity and inhibit the electron transport chain.[7][12] This leads to a decrease in

ATP synthesis, an increase in the production of reactive oxygen species (ROS), and ultimately,

the induction of apoptosis (programmed cell death).[8][12] This selective targeting of cancer
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cell mitochondria provides a promising strategy for the development of novel anticancer agents

with potentially lower side effects compared to traditional chemotherapies.[11]
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Mechanism of mitochondrial targeting and apoptosis induction.
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In conclusion, methyltriphenylphosphonium chloride is a valuable and versatile chemical

compound with significant applications in both synthetic chemistry and as a structural motif in

the design of targeted therapeutics. Its well-established role in the Wittig reaction, coupled with

its utility in phase-transfer catalysis and epoxide ring-opening reactions, makes it an

indispensable tool for organic chemists. Furthermore, the inherent mitochondrial-targeting

properties of its triphenylphosphonium cation core open up exciting avenues for the

development of next-generation anticancer drugs. This guide provides the foundational

knowledge for researchers and drug development professionals to effectively utilize and

explore the full potential of methyltriphenylphosphonium chloride in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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